Cas no 2248307-09-5 (2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluoroacetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluoroacetic acid
• CAS No: 2248307-09-5
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5184524
• PubChem ID: 165828532
• Update Time: 2023-11-27

2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-difluoro-
• 2-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-2,2-difluoroacetic acid
• 2,2-Difluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]acetic acid
• 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluoroacetic acid

• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-7-5-4-6-8(15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： MFVOAICSFPNOND-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1CCCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8